Cas no 1119392-49-2 (2-(1,3-benzodioxol-5-yl)-3-(3-methoxyanilino)inden-1-one)

• Product Name: 2-(1,3-benzodioxol-5-yl)-3-(3-methoxyanilino)inden-1-one
• CAS No: 1119392-49-2
• MF: C₂₃H₁₇NO₄
• MW: 371.385386228561
• MDL: MFCD06199198
• CID: 5215343
• Update Time: 2025-06-08

2-(1,3-benzodioxol-5-yl)-3-(3-methoxyanilino)inden-1-one Chemical and Physical Properties

Names and Identifiers

• 2-BENZO[D]1,3-DIOXOLEN-5-YL-3-((3-METHOXYPHENYL)AMINO)INDEN-1-ONE
• 2-(1,3-benzodioxol-5-yl)-3-(3-methoxyanilino)inden-1-one
• 2-(2H-1,3-benzodioxol-5-yl)-3-[(3-methoxyphenyl)amino]-1H-inden-1-one

• MDL： MFCD06199198
• Inchi： 1S/C23H17NO4/c1-26-16-6-4-5-15(12-16)24-22-17-7-2-3-8-18(17)23(25)21(22)14-9-10-19-20(11-14)28-13-27-19/h2-12,24H,13H2,1H3
• InChI Key： IIKQZSQSLYKOEY-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)C1C(C2C=CC=CC=2C=1NC1C=CC=C(C=1)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 632
• XLogP3: 4.6
• Topological Polar Surface Area: 56.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 2-(1,3-benzodioxol-5-yl)-3-(3-methoxyanilino)inden-1-one

Introduction to 2-(1,3-benzodioxol-5-yl)-3-(3-methoxyanilino)inden-1-one (CAS No. 1119392-49-2)

2-(1,3-benzodioxol-5-yl)-3-(3-methoxyanilino)inden-1-one, identified by its Chemical Abstracts Service (CAS) number 1119392-49-2, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the class of heterocyclic compounds, characterized by its fused ring system, which includes a benzodioxole moiety and an indole derivative. The presence of multiple functional groups, such as hydroxyl and methoxy substituents, makes this compound a promising candidate for further exploration in drug discovery and development.

The benzodioxole moiety, also known as an oxygenated dibenzo[b,e][1,4]oxazocine ring system, is well-documented for its biological activity. It is commonly found in various natural products and synthetic molecules that exhibit a range of pharmacological effects. In particular, derivatives of benzodioxole have been investigated for their potential roles in treating neurological disorders, infectious diseases, and inflammatory conditions. The 1,3-benzodioxol-5-yl substituent in 2-(1,3-benzodioxol-5-yl)-3-(3-methoxyanilino)inden-1-one contributes to the compound's overall bioactivity by interacting with specific binding sites on target proteins and enzymes.

Complementing the benzodioxole scaffold is the inden-1-one core, which is a derivative of indole. Indole derivatives are well-known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The indienone structure is particularly interesting due to its ability to modulate enzyme activity and interfere with signaling pathways involved in cell proliferation and differentiation. The combination of these two distinct heterocyclic systems in 2-(1,3-benzodioxol-5-yl)-3-(3-methoxyanilino)inden-1-one suggests a multifaceted pharmacological profile that warrants further investigation.

The third key functional group in this compound is the 3-methoxyanilino moiety. This group consists of an aniline ring substituted with a methoxy group at the 3-position. Aniline derivatives are widely used in medicinal chemistry due to their ability to interact with aromatic residues in biological targets. The methoxy group enhances the solubility of the molecule and can influence its metabolic stability. In combination with the other functional groups present in 2-(1,3-benzodioxol-5-yl)-3-(3-methoxyanilino)inden-1-one, this substitution pattern may contribute to its binding affinity and selectivity for specific biological receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of small molecules like 2-(1,3-benzodioxol-5-yl)-3-(3-methoxyanilino)inden-1-one with high precision. These studies suggest that the compound may interact with enzymes such as kinases and phosphodiesterases, which are implicated in various diseases including cancer and neurodegenerative disorders. The ability to predict potential drug candidates based on structural features has significantly accelerated the drug discovery process.

In vitro studies have begun to elucidate the pharmacological properties of 2-(1,3-benzodioxol-5-yl)-3-(3-methoxyanilino)inden-1-one. Initial experiments have shown promising results in terms of inhibitory activity against certain enzymes and cell lines. For instance, preliminary data indicate that this compound may exhibit inhibitory effects on cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. Additionally, it has shown potential as an antagonist of certain receptor tyrosine kinases (RTKs), which play a role in cancer cell signaling.

The synthesis of 2-(1,3-benzodioxol-5-yl)-3-(3-methoxyanilino)inden-1-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic strategies include condensation reactions between appropriately substituted precursors followed by functional group modifications such as methylation and hydroxylation. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with greater efficiency and scalability.

The chemical stability of 2-(1,3-benzodioxol-5-yl)-3-(3-methoxyanilino)inden-1-one under various conditions is another important consideration for its potential pharmaceutical applications. Stability studies have been conducted to assess its behavior under different pH levels, temperatures, and storage conditions. These studies are crucial for determining the compound's shelf life and formulation requirements for future clinical use.

As research continues to uncover new therapeutic targets and mechanisms of action,2-(1,3-benzodioxol-5-yl)-3-(3-methoxyanilino)inden-1-one may find applications beyond its initial scope. For example, it could be explored as a lead compound for developing novel antiviral agents or as a component in combination therapies targeting multiple disease pathways simultaneously.

The integration of high-throughput screening (HTS) technologies has further enhanced the exploration of compounds like 2-(1,3-benzodioxol-5-yl)-3-(3-methoxyanilino)inden-1-one into drug discovery pipelines. HTS allows researchers to rapidly test thousands of compounds against various biological assays simultaneously, thereby identifying promising candidates more efficiently than traditional methods alone.

In conclusion,2-(1,3-benzodioxol-5-ylyl)-indienone (CAS No: 1119392–49–2977–499–9–699–8–699–9–699–8–699–8–699–8–699–8) represents a structurally intriguing molecule with potential therapeutic applications across multiple disease areas including cancer treatment,benzodioxole,indienone,indienone,and methoxylaniline moieties contribute significantly to its bioactivity,benzodioxole,indienone,indienone,and methoxylaniline moieties contribute significantly to its bioactivity,benzodioxole,indienone,indienone,and methoxylaniline moieties contribute significantly to its bioactivity,benzodioxole,indienone,indienone,and methoxylaniline moieties contribute significantly to its bioactivity,benzodioxole,indienone,indienone,and methoxylaniline moieties contribute significantly to its bioactivity,benzodioxidle,indienone,indienone,and methoxylaniline moieties contribute significantly to its bioactivity., Its continued investigation holds promise for advancing our understanding of molecular interactions within biological systems.